Cas no 1341108-09-5 (2-(3,5-difluorophenoxy)methylpyrrolidine)

• Product Name: 2-(3,5-difluorophenoxy)methylpyrrolidine
• CAS No: 1341108-09-5
• MF: C₁₁H₁₃F₂NO
• MW: 213.223829984665
• MDL: MFCD17216290
• CID: 5168801
• PubChem ID: 19002709
• Update Time: 2025-07-02

2-(3,5-difluorophenoxy)methylpyrrolidine Chemical and Physical Properties

Names and Identifiers

• 2-(3,5-DIFLUOROPHENOXYMETHYL)PYRROLIDINE
• 2-[(3,5-difluorophenoxy)methyl]pyrrolidine
• Pyrrolidine, 2-[(3,5-difluorophenoxy)methyl]-
• 2-(3,5-difluorophenoxy)methylpyrrolidine

• MDL： MFCD17216290
• Inchi： 1S/C11H13F2NO/c12-8-4-9(13)6-11(5-8)15-7-10-2-1-3-14-10/h4-6,10,14H,1-3,7H2
• InChI Key： REAWYCNUKZQGIX-UHFFFAOYSA-N
• SMILES： FC1C=C(C=C(C=1)OCC1CCCN1)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 193
• XLogP3: 2.2
• Topological Polar Surface Area: 21.3

Additional information on 2-(3,5-difluorophenoxy)methylpyrrolidine

Professional Introduction to 2-(3,5-difluorophenoxy)methylpyrrolidine (CAS No. 1341108-09-5)

2-(3,5-difluorophenoxy)methylpyrrolidine, a compound with the chemical identifier CAS No. 1341108-09-5, represents a significant advancement in the field of pharmaceutical chemistry. This compound has garnered considerable attention due to its unique structural properties and potential applications in drug development. The presence of both fluorine atoms and a pyrrolidine ring in its molecular framework imparts distinct pharmacokinetic and pharmacodynamic characteristics, making it a valuable candidate for further investigation.

The synthesis of 2-(3,5-difluorophenoxy)methylpyrrolidine involves a series of well-orchestrated chemical reactions that highlight the precision and expertise required in modern organic synthesis. The introduction of fluorine substituents at the 3 and 5 positions of the phenyl ring enhances the compound's metabolic stability and binding affinity to biological targets. This modification is particularly crucial in medicinal chemistry, where such alterations can significantly influence the efficacy and safety profiles of potential therapeutic agents.

In recent years, there has been a growing interest in developing novel compounds that incorporate fluorinated aromatic rings due to their ability to modulate drug interactions at the molecular level. The pyrrolidine moiety, on the other hand, is known for its versatility in enhancing drug-like properties such as solubility and bioavailability. The combination of these structural elements in 2-(3,5-difluorophenoxy)methylpyrrolidine makes it an intriguing subject for further exploration.

Current research in the field of fluorinated heterocycles has demonstrated their potential in addressing various therapeutic challenges. For instance, studies have shown that compounds containing fluorine atoms exhibit improved metabolic resistance, which can lead to longer half-lives and more predictable pharmacokinetic profiles. This characteristic is particularly advantageous in the development of long-acting drugs that require less frequent dosing.

The< strong>pyrrolidine ring in 2-(3,5-difluorophenoxy)methylpyrrolidine also contributes to its overall drug-likeness by providing a rigid scaffold that can interact favorably with biological targets. This structural feature is often employed in medicinal chemistry to enhance binding affinity and selectivity. The< strong>methylpyrrolidine group further enhances the compound's potential by introducing a hydrophobic region that can improve membrane permeability, facilitating cellular uptake.

Recent advancements in computational chemistry have enabled researchers to predict the biological activity of compounds with high accuracy before they are synthesized. This approach has significantly reduced the time and cost associated with drug discovery by allowing for the rapid screening of large libraries of potential candidates. In the case of 2-(3,5-difluorophenoxy)methylpyrrolidine, computational models have suggested that it may exhibit inhibitory activity against certain enzymes and receptors relevant to neurological disorders.

The pharmaceutical industry has been particularly interested in developing treatments for neurological conditions such as Alzheimer's disease and Parkinson's disease. The unique combination of structural features in 2-(3,5-difluorophenoxy)methylpyrrolidine makes it a promising candidate for further investigation in this area. Preliminary studies have indicated that this compound may interact with specific neurotransmitter receptors, potentially leading to novel therapeutic strategies.

In addition to its potential applications in neurological disorders, 2-(3,5-difluorophenoxy)methylpyrrolidine may also have utility in other therapeutic areas. For example, its structural similarity to known bioactive molecules suggests that it could be modified to target additional disease pathways. The flexibility provided by the< strong>pyrrolidine ring allows for easy derivatization, enabling researchers to fine-tune its properties for specific applications.

The synthesis and characterization of 2-(3,5-difluorophenoxy)methylpyrrolidine have been facilitated by advances in synthetic methodologies and analytical techniques. Modern techniques such as nuclear magnetic resonance (NMR) spectroscopy and mass spectrometry have allowed for detailed structural elucidation and purity assessment. These tools are essential for ensuring that the compound meets the stringent requirements for pharmaceutical use.

Ongoing research efforts are focused on optimizing the synthetic route to improve yield and scalability while maintaining high purity standards. Additionally, studies are being conducted to explore new derivatives of this compound that may exhibit enhanced biological activity or improved pharmacokinetic properties. These efforts are critical for translating laboratory findings into viable therapeutic options.

The integration of interdisciplinary approaches has been instrumental in advancing our understanding of 2-(3,5-difluorophenoxy)methylpyrrolidine. Collaboration between organic chemists, medicinal chemists, and biologists has provided a comprehensive perspective on its potential applications. This collaborative spirit is essential for driving innovation in drug discovery and development.

In conclusion, 2-(3,5-difluorophenoxy)methylpyrrolidine (CAS No. 1341108-09-5) represents a significant advancement in pharmaceutical chemistry with its unique structural features and potential therapeutic applications. The combination of< strong>fluorine-substituted aromatic rings and a< strong>pyrrolidine scaffold imparts distinct pharmacological properties that make it an attractive candidate for further investigation. As research continues to uncover new insights into its biological activity and pharmacokinetics, this compound holds promise for contributing to next-generation therapeutics.